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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylhexane

Cat. No.: B13169496

This guide provides comprehensive safety and handling precautions for 1-Chloro-2,2-
dimethylhexane. It is critical to note that detailed, experimentally verified safety data
specifically for 1-Chloro-2,2-dimethylhexane is not readily available in public databases.
Therefore, this document has been constructed by leveraging data from structurally analogous
chlorinated alkanes, such as 1-chloro-2,2-dimethylpropane, 1-chlorohexane, and 2-chloro-2-
methylhexane. This approach, rooted in established principles of chemical safety, provides a
robust framework for risk mitigation. The recommendations herein should be implemented with
the understanding that they represent best practices for a compound of this chemical class.

Section 1: Chemical and Physical Identity

1-Chloro-2,2-dimethylhexane is a halogenated alkane. Its molecular structure informs its
reactivity and physical properties, which in turn dictate the necessary safety precautions.

Table 1: Physicochemical Properties of 1-Chloro-2,2-dimethylhexane and Analogues
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1-Chloro-2,2- 1-Chloro-2,2-
. . - 2-Chloro-2-
Property dimethylhexan dimethylpropa
Chlorohexane methylhexane
e (Computed) ne
Molecular
C8H17CI[1] C5H11ClI C6H13ClI C7H15CI
Formula
) 141 g/mol
Molecular Weight  148.67 g/mol [1] 106.59 g/mol [2] 120.62 g/mol [3]
(approx.)[4]
Appearance Not available Not available Colorless liquid Not available
Boiling Point Not available Not available 134-136 °C Not available
Flash Point Not available -18 °C 29 °C Not available
Flammable Flammable
Liquid 2, Acute Liquid, Skin
GHS ] o Flammable )
Not available Toxicity 4 (Oral), Irritant 2, Eye

Classification

Skin Sensitizer
1[2]

Liquid 3[3][5]

Irritant 2, STOT
SE 3[4]

The presence of the chloro- group and the branched alkyl chain suggests that 1-Chloro-2,2-

dimethylhexane is likely a flammable liquid with the potential for skin and eye irritation.

Section 2: Hazard Identification and GHS

Classification

Based on data from analogous compounds, 1-Chloro-2,2-dimethylhexane should be treated

as a hazardous substance. The following GHS classifications are anticipated:

o Flammable Liquid (Category 2 or 3): Chlorinated alkanes are often flammable, with vapors

that can form explosive mixtures with air.[2][6] Vapors are heavier than air and may travel

along the ground to distant ignition sources.[6]

» Skin Irritation (Category 2): Prolonged or repeated contact can cause skin irritation.[4][5]

e Serious Eye Irritation (Category 2): Contact with the eyes is likely to cause serious irritation.

[4]15]
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o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System:
Inhalation of vapors may cause respiratory irritation.[4]

o Acute Toxicity (Oral, Category 4): May be harmful if swallowed.[2]

Hazard Pictograms:

(Based on analogous compounds)

Signal Word:Danger or Warning

Hazard Statements:

Highly flammable liquid and vapor.[2]

Flammable liquid and vapor.[3][5]

Causes skin irritation.[4][5]

Causes serious eye irritation.[4][5]

May cause respiratory irritation.[4]

Harmful if swallowed.[2]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[5][6][7]

Keep container tightly closed.[6][7]

Ground/bond container and receiving equipment.[2][7]

Use explosion-proof electrical/ventilating/lighting equipment.[2][7]

Use only non-sparking tools.[2][7]

Take precautionary measures against static discharge.[2][7]
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Avoid breathing dust/fume/gas/mist/vapors/spray.[2][7]
Wash skin thoroughly after handling.[2][5][6]
Wear protective gloves/protective clothing/eye protection/face protection.[2][4][5]

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[2][5][7]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical advice/attention.[2][5]

If eye irritation persists: Get medical advice/attention.[5][8]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[5][6][7]
Store in a well-ventilated place. Keep cool.[2][6][7]

Dispose of contents/container to an approved waste disposal plant.[2][6][7]

Section 3: Safe Handling and Storage

A systematic approach to handling and storage is paramount to ensuring laboratory safety.

Engineering Controls

Fume Hood: All work with 1-Chloro-2,2-dimethylhexane must be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[6][9]

Ventilation: Ensure adequate general laboratory ventilation.[6]

Eyewash Stations and Safety Showers: These must be readily accessible and tested
regularly.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory.
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Table 2: Recommended Personal Protective Equipment

Body Part Protection Standard

Chemical splash goggles and ANSI Z87.1-2003 or

Eyes/Face ] )
a face shield.[10] equivalent.[10]

Flame-resistant lab coat and
Skin chemically resistant gloves
(e.g., nitrile).[2][9][10]

A NIOSH-approved respirator

with an organic vapor cartridge
Respiratory may be required for certain

operations or in case of

ventilation failure.[2][9]
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Caption: Personal Protective Equipment (PPE) Workflow.
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Storage Requirements

o Container: Keep in a tightly closed container.[6][7]

e Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[6][7]

e Incompatibilities: Keep away from strong oxidizing agents.

Section 4: Emergency Procedures

Rapid and correct response to emergencies can significantly mitigate harm.

First-Aid Measures

Table 3: First-Aid Protocols

Exposure Route

Action

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If breathing has stopped,
give artificial respiration. Seek immediate

medical attention.[7][11]

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15
minutes. Seek medical attention if irritation
persists.[7][8][11]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical
attention.[2][7]
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Spill and Leak Procedures

o Evacuate: Immediately evacuate the area of all non-essential personnel.
o Ventilate: Ensure the area is well-ventilated.
« Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[2][6]

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill.[12]

o Collection: Carefully collect the absorbed material into a sealed container for disposal.[12]

o Decontamination: Clean the spill area with soap and water.[12]
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Caption: Spill Response Workflow.
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Section 5: Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][6]

e Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[6]
Thermal decomposition can produce irritating and toxic gases, including hydrogen chloride
and carbon oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Section 6: Disposal Considerations

Disposal of 1-Chloro-2,2-dimethylhexane must be in accordance with all federal, state, and
local regulations.

o Waste Characterization: This compound is considered a hazardous waste due to its
flammability and potential toxicity.

e Segregation: Collect waste in a designated, labeled container for halogenated organic waste.
[12] Do not mix with non-halogenated waste.[12]

o Disposal: Arrange for disposal by a licensed professional waste disposal service.[12]

Section 7: Toxicological and Ecological Information

» Toxicological Information: The toxicological properties of 1-Chloro-2,2-dimethylhexane
have not been fully investigated.[6] Based on analogous compounds, it is presumed to be
harmful if swallowed and may cause skin, eye, and respiratory irritation.[2][4][7]

» Ecological Information: The environmental fate and effects of this compound are not well-
documented.[6] It should be prevented from entering drains and waterways.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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